Cas no 1235647-07-0 (8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline)

1235647-07-0 structure
Product name:8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline
8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline
- 8-((4-(1H-benzo[d]imidazol-2-yl)piperazin-1-yl)sulfonyl)quinoline
- AKOS024761579
- 8-[4-(1H-benzimidazol-2-yl)piperazin-1-yl]sulfonylquinoline
- 1235647-07-0
- 8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
- F5825-0127
-
- Inchi: 1S/C20H19N5O2S/c26-28(27,18-9-3-5-15-6-4-10-21-19(15)18)25-13-11-24(12-14-25)20-22-16-7-1-2-8-17(16)23-20/h1-10H,11-14H2,(H,22,23)
- InChI Key: RNHRUVXJOOEQGP-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2=CC=CN=C12)(N1CCN(C2=NC3C=CC=CC=3N2)CC1)(=O)=O
Computed Properties
- Exact Mass: 393.12594604g/mol
- Monoisotopic Mass: 393.12594604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 90.6Ų
8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5825-0127-5μmol |
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline |
1235647-07-0 | 5μmol |
$63.0 | 2023-09-09 | ||
Life Chemicals | F5825-0127-2mg |
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline |
1235647-07-0 | 2mg |
$59.0 | 2023-09-09 | ||
Life Chemicals | F5825-0127-4mg |
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline |
1235647-07-0 | 4mg |
$66.0 | 2023-09-09 | ||
Life Chemicals | F5825-0127-5mg |
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline |
1235647-07-0 | 5mg |
$69.0 | 2023-09-09 | ||
Life Chemicals | F5825-0127-25mg |
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline |
1235647-07-0 | 25mg |
$109.0 | 2023-09-09 | ||
Life Chemicals | F5825-0127-75mg |
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline |
1235647-07-0 | 75mg |
$208.0 | 2023-09-09 | ||
Life Chemicals | F5825-0127-10mg |
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline |
1235647-07-0 | 10mg |
$79.0 | 2023-09-09 | ||
Life Chemicals | F5825-0127-15mg |
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline |
1235647-07-0 | 15mg |
$89.0 | 2023-09-09 | ||
Life Chemicals | F5825-0127-50mg |
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline |
1235647-07-0 | 50mg |
$160.0 | 2023-09-09 | ||
Life Chemicals | F5825-0127-30mg |
8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline |
1235647-07-0 | 30mg |
$119.0 | 2023-09-09 |
8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline Related Literature
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Yifan Zhao,Yin Lian,Huifeng Tan Phys. Chem. Chem. Phys., 2019,21, 11748-11754
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
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C. H. Tu,E. M. Woo,G. Lugito RSC Adv., 2017,7, 47614-47618
1235647-07-0 (8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline) Related Products
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